Cas no 55792-35-3 (Benzene, 1-(heptyloxy)-2-isocyanato-)

Benzene, 1-(heptyloxy)-2-isocyanato- structure
55792-35-3 structure
Product Name:Benzene, 1-(heptyloxy)-2-isocyanato-
CAS No:55792-35-3
MF:C14H19NO2
MW:233.30616402626
CID:350889
PubChem ID:13308270
Update Time:2025-04-19

Benzene, 1-(heptyloxy)-2-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(heptyloxy)-2-isocyanato-
    • 1-heptoxy-2-isocyanatobenzene
    • 1-(HEPTYLOXY)-2-ISOCYANATOBENZENE
    • DTXSID20536154
    • 55792-35-3
    • Inchi: 1S/C14H19NO2/c1-2-3-4-5-8-11-17-14-10-7-6-9-13(14)15-12-16/h6-7,9-10H,2-5,8,11H2,1H3
    • InChI Key: GOPFHOHZJNVFNI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N=C=O)CCCCCCC

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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